Cas no 78252-09-2 (5-Amino-2-(1-azepanyl)benzonitrile)

• Product Name: 5-Amino-2-(1-azepanyl)benzonitrile
• CAS No: 78252-09-2
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD19442228
• CID: 1070353
• PubChem ID: 10680207
• Update Time: 2025-04-20

5-Amino-2-(1-azepanyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-azepan-1-ylbenzonitrile hydrochloride
• 5-AMINO-2-(1-AZEPANYL)BENZONITRILE HYDROCHLORIDE
• 5-amino-2-(azepan-1-yl)benzonitrile hydrochloride
• 5-amino-2-homopiperidinobenzonitrile
• I01-13856
• SCHEMBL6052447
• 78252-09-2
• 5-amino-2-(azepan-1-yl)benzonitrile
• CS-0326398
• SB78968
• 5-amino-2-(1-azepanyl)benzonitrile
• AKOS005173341
• FT-0683109
• 5-Amino-2-azepan-1-ylbenzonitrile
• ALBB-011942
• STL089942
• benzonitrile, 5-amino-2-(hexahydro-1H-azepin-1-yl)-
• 5-Amino-2-(1-azepanyl)benzonitrile

• MDL： MFCD19442228
• Inchi： 1S/C13H17N3/c14-10-11-9-12(15)5-6-13(11)16-7-3-1-2-4-8-16/h5-6,9H,1-4,7-8,15H2
• InChI Key： PZBCMBNBNDTIMM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2C#N)N)CCCCCC1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53Ų

5-Amino-2-(1-azepanyl)benzonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds